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Compound of Interest

Compound Name: Hki-357

Cat. No.: B1662958

For researchers, scientists, and drug development professionals, the proper handling and
disposal of the kinase inhibitor Hki-357 is paramount to ensure laboratory safety and
environmental protection. As an irreversible dual inhibitor of EGFR and ERBB2, Hki-357 is
utilized in cancer research and should be treated as a potentially cytotoxic agent. Adherence to
strict disposal protocols is essential to mitigate risks.

Chemical and Physical Properties of Hki-357

A summary of the key quantitative data for Hki-357 is presented below, providing a quick
reference for laboratory personnel.
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BENGHE

Property Value Source

--INVALID-LINK--, --INVALID-

Molecular Formula C31H20CIFNsO3
LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 574.05 g/mol
LINK--
--INVALID-LINK--, --INVALID-
ICso for EGFR 34 nM
LINK--
--INVALID-LINK--, --INVALID-
ICso for ERBB2 (HER2) 33 nM
LINK--
Appearance Solid powder --INVALID-LINK--
Purity >98% (HPLC) --INVALID-LINK--
Solubility Soluble in DMSO --INVALID-LINK--

Short term (days to weeks) at
0 - 4°C; Long term (months to --INVALID-LINK--
years) at -20°C.[1]

Storage (Solid)

Short term (days to weeks) at
0 - 4°C; Long term (months) at  --INVALID-LINK--
-20°C.[1]

Storage (Stock Solution)

Proper Disposal Protocol for Hki-357 Waste

Given the cytotoxic potential of HKi-357, all waste generated from its use must be handled with
extreme caution. The following step-by-step procedure outlines the recommended disposal
plan.

1. Segregation at the Source:

« Immediately segregate all materials that have come into contact with Hki-357. This includes,
but is not limited to:

o Unused or expired Hki-357 powder.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.medkoo.com/products/39067
https://www.medkoo.com/products/39067
https://www.benchchem.com/product/b1662958?utm_src=pdf-body
https://www.benchchem.com/product/b1662958?utm_src=pdf-body
https://www.benchchem.com/product/b1662958?utm_src=pdf-body
https://www.benchchem.com/product/b1662958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

[e]

Stock solutions and diluted solutions containing Hki-357.

o

Contaminated personal protective equipment (PPE) such as gloves, lab coats, and safety
glasses.

o

Contaminated lab supplies, including pipette tips, tubes, flasks, and plates.

[¢]

Any materials used for cleaning spills.

. Waste Container Requirements:

Solid Waste: Use designated, leak-proof, and puncture-resistant containers clearly labeled
as "Cytotoxic Waste" or "Chemotherapy Waste."[2][3] These containers are often color-
coded, typically purple or yellow with a purple lid, to distinguish them from other waste
streams.[3]

Liguid Waste: Collect liquid waste containing Hki-357 in sealed, leak-proof containers, also
clearly labeled as "Cytotoxic Waste."

Sharps Waste: Any sharps, such as needles or blades, contaminated with Hki-357 must be
disposed of in a designated sharps container that is also labeled for cytotoxic waste.[2]

. Labeling:

All waste containers must be clearly labeled with the words "Cytotoxic Waste" and the
universal biohazard symbol. The primary active chemical (Hki-357) should also be identified
on the label.

. Storage Pending Disposal:

Store cytotoxic waste in a secure, designated area away from general laboratory traffic. This
area should be clearly marked with warning signs.

. Final Disposal:

Cytotoxic waste must not be disposed of in general trash or poured down the drain.[4]
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e The only approved method for the final disposal of cytotoxic waste is high-temperature
incineration by a licensed hazardous waste disposal company.[5]

o Follow your institution's specific procedures for arranging the pickup and disposal of
hazardous chemical waste.

Visual Guides for Laboratory Procedures

To further aid in the safe and effective use of Hki-357, the following diagrams illustrate the
proper disposal workflow and a typical experimental protocol.
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Caption: Workflow for the proper disposal of Hki-357 waste.
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Caption: Typical experimental workflow for a kinase inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Hki-357].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662958#hki-357-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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